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Compound of Interest

Compound Name: 6-(Phenylthio)nicotinic acid
CAS No.: 51362-48-2
Cat. No.: B1385735
Get Quote
. J

Executive Summary & Compound Identification

This guide outlines the mandatory disposal procedures for 6-(Phenylthio)nicotinic acid. As a
research intermediate containing both a pyridine ring and a thioether linkage, this compound
presents specific stability and incompatibility profiles that distinguish it from generic organic
acids.

Effective disposal requires strict adherence to segregation protocols to prevent the formation of
toxic sulfur oxides (

) during incineration and to avoid immediate laboratory hazards like exothermic oxidation.

Chemical Profile
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Parameter Data

Chemical Name 6-(Phenylthio)pyridine-3-carboxylic acid

] Carboxylic Acid (C-3), Thioether (C-6), Pyridine
Functional Groups

Ring
Molecular Formula
Molecular Weight ~231.27 g/mol
Physical State Solid (typically off-white to yellow powder)
o ~3.5 - 4.8 (Predicted for Nicotinic acid
Acidity (pKa) o
derivatives)
N Low in water; High in DMSO, Methanol, dilute
Solubility

base.[1][2]

Risk Assessment & Incompatibilities

Before handling waste, you must understand the causality of the hazards. This is not just
“irritant” dust; it is a reactive sulfur species.

The Thioether Hazard (The "Why")

The phenylthio group (

) is a sulfide. Sulfides are reducing agents.

o Critical Incompatibility: Do NOT mix this waste with strong oxidizing agents (e.g., Nitric Acid,
Hydrogen Peroxide, Permanganates).

¢ Mechanism: Oxidizers will attack the sulfur atom, converting the sulfide to a sulfoxide (

) or sulfone. This reaction is often exothermic and can lead to rapid pressurization of waste
containers.

» Ecological Impact: Improper incineration of sulfur-rich compounds without scrubbers
releases Sulfur Dioxide (
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), a primary precursor to acid rain.

GHS Hazard Classification[3][4]

e H315: Causes skin irritation.[3][4][5]
e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][6][4][5]

Disposal Workflow & Decision Tree

The following diagram illustrates the logical flow for disposing of 6-(Phenylthio)nicotinic acid.
This self-validating system ensures that the material ends up in the correct waste stream
regardless of its physical state.
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Waste Generation:
6-(Phenylthio)nicotinic acid

Determine Physical State

Dry Solid \ Solution

Solid Waste Liquid Waste
(Powder/Crystals) (Dissolved in Solvent)

\

Identify Solvent Base

Is it contaminated with
Oxidizers?

Yes (Danger) | No Halogenated \ Non-Halogenated Water/Buffer

Perform Reductive Quench
(Consult Safety Officer)

Halogenated Solvent Non-Halogenated Solvent Aqueous Buffer

[Pt [ (RIS Wt Tetin i (DCM, Chloroform) (MeOH, DMSO, Acetone) (Basic pH)

Label: 'Hazardous Waste - Solid"
Constituents: 6-(Phenylthio)nicotinic acid Stream: Halogenated Organic Stream: Non-Halogenated Organic
Tags: Irritant, Sulfur-Containing

Stream: Aqueous Basic
(Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-(Phenylthio)nicotinic acid waste based on physical
state and solvent matrix.[1]

Detailed Procedural Protocols
Scenario A: Disposal of Pure Solid
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Use this protocol for expired shelf stocks, reaction precipitates, or contaminated weighing
paper.[1]

PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, and lab
coat. Use a dust mask or work in a fume hood if the powder is fine.

Container Selection: Select a clean, compatible container. High-Density Polyethylene
(HDPE) wide-mouth jars are preferred. Glass is acceptable but poses a breakage risk.

Transfer: Transfer the solid carefully to avoid dust generation.
Labeling:

o Chemical Name: Write fully: "6-(Phenylthio)nicotinic acid". Do not use abbreviations like
"6-PTNA".

o Hazard Checkboxes: Mark "Irritant" and "Toxic".
o Special Note: Add a sticker or note: "Contains Sulfur - No Oxidizers".

Storage: Store in the Solid Waste satellite accumulation area. Keep away from the "Oxidizing
Solid" bin.

Scenario B: Disposal of Solutions (Reaction
Mixtures/HPLC Waste)

Use this protocol for material dissolved in DMSO, Methanol, or Dichloromethane.

Segregation: Determine the primary solvent.
o If DMSO/Methanol/Acetone: Use the Non-Halogenated waste carboy.
o If DCM/Chloroform: Use the Halogenated waste carboy.

pH Check: If the solution is aqueous and acidic (due to the nicotinic acid moiety), ensure the
waste carboy is compatible with acids. If adding to a general organic drum, the small amount
of acid is usually negligible, but if the volume is >1L, consider neutralizing with Sodium
Bicarbonate (
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) to pH ~7 before disposal to prevent drum corrosion.

e Pouring: Use a funnel. Avoid splashing.

e Log Entry: Record the volume and concentration on the waste tag. Explicitly list "6-
(Phenylthio)nicotinic acid" as a constituent.

Scenario C: Spill Cleanup (Emergency Procedure)

e |solate: Mark the area. If outside a hood, ensure ventilation.

« Solid Spill:

[¢]

Do not dry sweep (creates dust).

o

Cover with wet paper towels (water or inert absorbent).

[e]

Scoop up the slurry and place in a hazardous waste bag.

o

Wash surface with dilute soap and water.
e Liquid Spill:
o Absorb with vermiculite or spill pads.

o Do NOT use bleach (Sodium Hypochlorite) to clean the surface immediately. Bleach is an
oxidizer and will react with the thioether, potentially creating fumes. Use simple soapy
water first.

Regulatory & Compliance Context
EPA Waste Codes (RCRA)

While 6-(Phenylthio)nicotinic acid is not explicitly listed on the EPA "P-List" (Acutely
Hazardous) or "U-List" (Toxic), it is a chemical derivative of Pyridine.

o Pyridine (Parent): U196 / D0O38.
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» Determination: Unless the waste exhibits a specific characteristic (Ignitability D001,
Corrosivity D002, Reactivity D003, Toxicity D004), it is classified as Non-Regulated Chemical
Waste in many jurisdictions.

» Best Practice: However, due to the bioactive nature of nicotinic acid derivatives and the
sulfur content, treat it as Hazardous Chemical Waste for incineration. Do not drain dispose.

Incineration Considerations

Commercial waste disposal facilities (TSDFs) need to know about the sulfur content.
o Low Sulfur: Small lab quantities (<100g) are usually acceptable in standard "Labpacks".

» High Sulfur: Bulk quantities (>1kg) may require a specific waste profile to ensure the
incinerator can scrub the resulting

emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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